2,6-Dichloro-4-cyanobenzoic acid

• IUPAC Name: 2,6-dichloro-4-cyanobenzoic acid
• InChI: InChI=1S/C8H3Cl2NO2/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-2H,(H,12,13)
• InChI Key: RABGVNSIHQKYAS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)C(=O)O)Cl)C#N
• Molecular Formula: C8H3Cl2NO2
• DSSTOX Substance ID: DTXSID901302626
• Molecular Weight: 216.02 g/mol
• CAS RN: 1258298-05-3

Description

Synthesis Analysis

While the synthesis of 2,6-Dichloro-4-cyanobenzoic acid is not explicitly described in the provided papers, the study of reactions involving similar compounds can offer some clues. For instance, the paper on 3-chloro-4-cyanobenzo[b][1,6]naphthyridine discusses reactions with nucleophiles that lead to stable adducts and subsequent rearrangements . This suggests that the synthesis of this compound might also involve nucleophilic substitution reactions, possibly under base-catalyzed conditions.

Molecular Structure Analysis

The molecular structure of this compound can be inferred to some extent from the crystal and molecular structure study of 2,6-dihydroxybenzoic acid . Although the substituents differ, the core structure of the benzoic acid is likely to be similar. The compound would be expected to crystallize in a way that reflects the presence of hydrogen bonding, potentially forming dimers, and the overall packing could resemble a herringbone motif, as seen in other aromatic compounds .

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the electron-withdrawing effects of the chlorine and cyano groups. These substituents could activate the benzoic acid ring towards nucleophilic attack. The paper on 3-chloro-4-cyanobenzo[b][1,6]naphthyridine provides examples of reactions with various nucleophiles, including thiols and amines, leading to a range of products . Similar reactivity might be expected for this compound, with the potential for forming adducts and undergoing rearrangements under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be partially deduced from the properties of structurally related compounds. For example, the presence of chlorine atoms would likely increase the density and molecular weight compared to unsubstituted benzoic acid. The cyano group would contribute to the compound's polarity and could affect its solubility in various solvents. The crystal structure study of 2,6-dihydroxybenzoic acid indicates that such compounds can exhibit specific crystalline forms and packing motifs , which could also apply to this compound.

Scientific Research Applications

• Polymorphs and Hydrates Involving Hydrogen-bonding and Intermolecular Interactions : Research on closely related compounds like 3,5-Dichloro-4-cyanobenzoic acid reveals insights into polymorphs and hydrates of these compounds, highlighting the significance of hydrogen bonding and Cl-···N interactions in their structures (Britton, 2006).

• Tautomeric Equilibria in Gas, Solution, and Solid Phase : Studies on the tautomeric equilibria of 2-cyanobenzoic acids, including related compounds, provide valuable information about their behavior in different states (gas, solution, solid phase) using techniques like mass spectrometry and nuclear magnetic resonance (Iglesias, Ruiz, & Allegretti, 2012).

• Bioremediation of Groundwater Micropollutants : Research involving Aminobacter sp. MSH1 shows its capability to use 2,6-dichlorobenzoic acid (a compound related to 2,6-Dichloro-4-cyanobenzoic acid) as a carbon, nitrogen, and energy source, thereby aiding in the bioremediation of groundwater pollutants (Raes et al., 2019).

• Synthesis of Organic Compounds : Various synthesis processes, such as the preparation of 2-Cyanobenzimidazoles, involve intermediates or related compounds, indicating the potential utility of this compound in synthetic chemistry (Rakitin, Rees, & Vlasova, 1996).

• Pharmaceutical Applications : Some studies explore the synthesis of pharmaceutical intermediates involving related compounds, which might hint at potential applications of this compound in the pharmaceutical industry (Deshmukh & Yadav, 2017).

• Electrocatalytic and Oxidative Applications : Research on compounds like 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ) highlights their use as electrocatalysts in processes such as amine dehydrogenation. This could provide insights into similar applications for this compound (Luca et al., 2011).

• Environmental Impact and Degradation : Understanding the biodegradation pathways of similar compounds, like dicamba, which gets converted to 3,6-dichlorosalicylic acid, can provide insights into the environmental impact and degradation mechanisms of this compound (Dumitru et al., 2009).

Safety and Hazards

The safety information for 2,6-Dichloro-4-cyanobenzoic acid indicates that it has the GHS07 pictogram. The signal word is "Warning". The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P280, P301+P312, P302+P352, and P305+P351+P338.

Mechanism of Action

Target of Action

Benzylic compounds, which this compound is a part of, are known to interact with various enzymes and receptors in the body .

Mode of Action

Benzylic compounds are known to undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the structure of the target molecules, potentially altering their function.

Biochemical Pathways

Benzylic compounds are known to interact with various biochemical pathways, depending on their specific targets .

Pharmacokinetics

The compound’s molecular weight (21602 g/mol) and its physical form (powder) suggest that it could be absorbed orally . The compound’s stability at room temperature suggests it could have a reasonable half-life in the body .

Result of Action

The reactions it undergoes (such as free radical bromination, nucleophilic substitution, and oxidation) can lead to changes in the structure and function of its targets .

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 2,6-Dichloro-4-cyanobenzoic acid. For instance, its stability at room temperature suggests that it could remain active under normal physiological conditions .

Synthesis routes and methods I

Procedure details

To a solution of methyl 2,6-dichloro-4-cyanobenzoate (160 g, 694 mmol) in pyridine (1.5 L) at room temperature was added LiI (186 g, 1.39 mol). The mixture was heated under reflux for 2 hours, cooled to room temperature and concentrated under reduced pressure. The residue was treated with 2 N HCl (1 L) and the resulting precipitate was collected by filtration. The solid was recrystallized from DMF and water to give 2,6-dichloro-4-cyanobenzoic acid (110 g, yield: 73%) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 8.18 (s, 2H). LCMS (ESI) m/z: 216.0 [M+H+].

Synthesis routes and methods II

Procedure details

A suspension of methyl 2,6-dichloro-4-cyanobenzoate (620 mg, 2.6 mmol) in pyridine (5 mL) was treated with anhydrous lithium iodide (1000 mg, 8 mmol). The resulting reaction mixture was stirred at reflux for 1 hour and concentrated under vacuum to remove pyridine. The residue was acidified with hydrochloric acid (2N) under ice-cold condition to adjust the pH between 2 to 3. The precipitated solid was filtered, washed with water and dried to yield 2,6-dichloro-4-cyanobenzoic acid (380 mg, 86%) as a pale brown solid.